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Compound of Interest

Compound Name: 2-Ethyl-5-methylfuran

Cat. No.: B167692 Get Quote

Abstract: This technical guide provides an in-depth exploration of the olfactory perception of 2-
Ethyl-5-methylfuran (CAS: 1703-52-2), a volatile furan derivative of significant interest in the

flavor and fragrance industry. We will examine the compound's physicochemical properties, its

characteristic odor profile, and the underlying neurobiological mechanisms of its perception.

This document details validated experimental methodologies, including Gas Chromatography-

Olfactometry (GC-O) and formal sensory analysis, for the comprehensive characterization of its

aroma profile and intensity. This guide is intended for researchers, analytical chemists, and

drug development professionals seeking to understand and quantify the sensory impact of this

molecule.

Introduction
2-Ethyl-5-methylfuran is a heteroaromatic organic compound that contributes to the sensory

profile of various natural and processed products, notably in roasted and heated foods like

coffee.[1] As a member of the furan family, it is formed during thermal processing through

reactions such as the Maillard reaction and caramelization. Understanding its specific

contribution to an overall aroma profile is critical for food product development, quality control,

and the creation of novel flavor systems. This guide provides the scientific framework and

practical methodologies to dissect the olfactory perception of this key aroma compound.

Physicochemical and Olfactory Characteristics
A molecule's journey from a substance to a perception begins with its physical and chemical

properties, which dictate its volatility and potential to interact with olfactory receptors. 2-Ethyl-
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5-methylfuran is a volatile compound, a prerequisite for being an odorant.[2]

Its known olfactory profile is complex, often described with a combination of notes. The primary

descriptors include ethereal, burnt, nutty, and roasted, with undertones of a gassy or solvent-

like character.[3][4] This multifaceted profile makes it a versatile component in flavor

formulations, capable of imparting desirable roasted notes.

Table 1: Physicochemical Properties of 2-Ethyl-5-methylfuran

Property Value Source

CAS Number 1703-52-2 [2]

Molecular Formula C₇H₁₀O [2]

Molecular Weight 110.15 g/mol [2]

Boiling Point 118-119 °C at 760 mmHg [4]

Vapor Pressure 19.33 mmHg at 25 °C (est.) [4]

Solubility in Water 329.7 mg/L at 25 °C (est.) [4]

LogP (o/w) 2.34 (est.) [4]

Appearance Colorless clear liquid (est.) [4]

The Neurobiology of Furan Perception: A Postulated
Model
While the specific olfactory receptors (ORs) that bind to 2-Ethyl-5-methylfuran have not been

definitively identified, the mechanism of its perception is presumed to follow the canonical

olfactory signal transduction pathway. This process is initiated when the odorant molecule

interacts with an OR, which is a G-protein-coupled receptor (GPCR) located on the cilia of

olfactory sensory neurons (OSNs) in the nasal epithelium.[5][6]

The Causality of the Cascade: The binding of an odorant like 2-Ethyl-5-methylfuran to its

specific OR induces a conformational change in the receptor.[1] This change activates an

associated G-protein, G-olf.[7] The activated G-olf then stimulates adenylyl cyclase, an enzyme

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b167692?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
https://scent.vn/en/pages/compound/2-ethyl-5-methylfuran-3825
https://www.flavscents.com/library/material/16402ba7122
https://www.benchchem.com/product/b167692?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C7H10O/c1-3-7-5-4-6(2)8-7/h4-5H,3H2,1-2H3
https://www.flavscents.com/library/material/16402ba7122
https://www.flavscents.com/library/material/16402ba7122
https://www.flavscents.com/library/material/16402ba7122
https://www.flavscents.com/library/material/16402ba7122
https://www.flavscents.com/library/material/16402ba7122
https://www.benchchem.com/product/b167692?utm_src=pdf-body
https://journals.physiology.org/doi/full/10.1152/nips.1507.2003
https://en.wikipedia.org/wiki/Olfactory_receptor
https://www.benchchem.com/product/b167692?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/07391102.2025.2492235
https://www.ncbi.nlm.nih.gov/books/NBK11039/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


that catalyzes the conversion of ATP to cyclic AMP (cAMP), a crucial second messenger.[8][9]

The increase in intracellular cAMP concentration opens cyclic nucleotide-gated (CNG) ion

channels, allowing an influx of sodium (Na+) and calcium (Ca2+) ions.[5][10] This influx leads

to depolarization of the neuron's membrane. A subsequent Ca2+-activated chloride (Cl-)

channel opening causes an efflux of Cl-, further amplifying the depolarization.[7][11] If this

depolarization reaches a sufficient threshold, it triggers an action potential that travels along the

neuron's axon to the olfactory bulb in the brain, where the signal is processed, leading to the

perception of "smell".[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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